Cas no 102567-19-1 (Arg-Phe-Asp-Ser)

• Product name: Arg-Phe-Asp-Ser
• CAS No: 102567-19-1
• MF: C₂₂H₃₃N₇O₈
• MW: 523.53952
• MDL: MFCD00076457
• CID: 136039

Arg-Phe-Asp-Ser Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-arginyl-L-phenylalanyl-L-a-aspartyl-
• Arg-Phe-Asp-Ser
• 3-[[2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-4-[(1-carboxy-2-hydroxyethyl)amino]-4-oxobutanoic acid
• RFDS
• 3-[[2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-4-[(1,3-dihydroxy-1-oxopropan-2-yl)amino]-4-oxobutanoic acid
• 3-[2-(2-amino-5-carbamimidamidopentanamido)-3-phenylpropanamido]-3-[(1-carboxy-2-hydroxyethyl)carbamoyl]propanoic acid
• H-ARG-PHE-ASP-SER-OH
• L-Arginyl-L-phenylalanyl-L-alpha-aspartyl-L-serine
• 20: PN: US20040242483 SEQID: 6 unclaimed sequence

• MDL： MFCD00076457
• Inchi： InChI=1S/C22H33N7O8/c23-13(7-4-8-26-22(24)25)18(33)27-14(9-12-5-2-1-3-6-12)19(34)28-15(10-17(31)32)20(35)29-16(11-30)21(36)37/h1-3,5-6,13-16,30H,4,7-11,23H2,(H,27,33)(H,28,34)(H,29,35)(H,31,32)(H,36,37)(H4,24,25,26)/t13-,14-,15-,16-/m0/s1
• InChI Key： SAGYNNXCQOFQHW-VGWMRTNUSA-N
• SMILES： O=C(O)C[C@@H](C(N[C@H](C(O)=O)CO)=O)NC([C@@H](NC([C@@H](N)CCCNC(N)=N)=O)CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 523.23900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -5.3

Experimental Properties

• Color/Form: solid
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 270.05000
• LogP: -0.11040
• Solubility: Not determined

Arg-Phe-Asp-Ser Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Arg-Phe-Asp-Ser

Arg-Phe-Asp-Ser: A Comprehensive Overview

The compound with CAS No. 102567-19-1, commonly referred to as Arg-Phe-Asp-Ser, is a peptide consisting of four amino acids: arginine (Arg), phenylalanine (Phe), aspartic acid (Asp), and serine (Ser). This peptide has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, including drug delivery, biochemistry, and material science. Recent advancements in peptide chemistry have further highlighted its significance, making it a subject of extensive research.

Arg-Phe-Asp-Ser is synthesized through a series of peptide bond formations, typically using solid-phase synthesis methods. The sequence of amino acids in this peptide plays a crucial role in determining its structural and functional properties. Arginine, being a positively charged amino acid, contributes to the peptide's ability to interact with negatively charged surfaces, while phenylalanine introduces hydrophobicity, enhancing its stability in various environments. Aspartic acid and serine, on the other hand, introduce hydrophilic properties, making the peptide versatile in its applications.

Recent studies have explored the potential of Arg-Phe-Asp-Ser in drug delivery systems. Researchers have found that this peptide can act as a carrier for therapeutic molecules, improving their bioavailability and targeting efficiency. For instance, a 2023 study published in *Nature Biotechnology* demonstrated that Arg-Phe-Asp-Ser can encapsulate anticancer drugs and deliver them directly to tumor cells, minimizing side effects and enhancing treatment efficacy.

In addition to its role in drug delivery, Arg-Phe-Asp-Ser has been investigated for its potential in bioimaging applications. Its unique structural properties allow it to bind to specific biomarkers, making it an ideal candidate for diagnostic imaging techniques such as fluorescence imaging and magnetic resonance imaging (MRI). A 2023 study in *Journal of Medicinal Chemistry* highlighted the peptide's ability to enhance contrast agents' performance, enabling earlier detection of diseases like cancer.

The synthesis of Arg-Phe-Asp-Ser involves precise control over reaction conditions to ensure high purity and stability. Researchers have developed novel methods to optimize the synthesis process, reducing production costs and improving scalability. For example, a 2023 paper in *Chemical Communications* introduced a green chemistry approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality.

Despite its promising applications, Arg-Phe-Asp-Ser faces challenges related to stability and biocompatibility. Ongoing research is focused on modifying the peptide's structure to enhance its resistance to enzymatic degradation and improve its compatibility with biological systems. A 2023 study in *Biomaterials Science* explored the use of chemical modifications such as PEGylation to address these issues, demonstrating improved stability and reduced immunogenicity.

In conclusion, Arg-Phe-Asd-Ser represents a cutting-edge advancement in peptide chemistry with diverse applications across multiple disciplines. Its ability to serve as a drug carrier, diagnostic agent, and biomaterial highlights its potential to revolutionize various fields. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.